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Compound of Interest

Compound Name: 1-Allyl-3,5-dimethylpyrazole

Cat. No.: B076960 Get Quote

Essential Safety and Handling Guide for 1-Allyl-3,5-
dimethylpyrazole
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Allyl-3,5-dimethylpyrazole.

The following procedures are based on established best practices for handling pyrazole

derivatives and are designed to ensure a safe laboratory environment.

Core Hazard Summary: 1-Allyl-3,5-dimethylpyrazole is classified as a combustible liquid that

can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] As with

other pyrazole derivatives, it should be handled with care, assuming the potential for other

hazards common to this class of compounds.

Quantitative Safety Data
Due to the limited availability of specific toxicological data for 1-Allyl-3,5-dimethylpyrazole,

the following table includes its known classifications and physical properties. It is crucial to

handle this compound with the assumption that it may have a hazard profile similar to or

greater than other pyrazole derivatives.
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Parameter Value Reference

GHS Hazard Codes H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

H227: Combustible liquid

Molecular Formula C₈H₁₂N₂ [1]

Molecular Weight 136.19 g/mol [1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to prevent exposure through skin

and eye contact, inhalation, and ingestion.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields

Must meet national standards

(e.g., ANSI Z87.1-2003,

EN166).[2][3]

Chemical Goggles

Recommended for enhanced

protection against splashes.[3]

[4]

Face Shield

To be used in conjunction with

safety glasses or goggles for

maximum protection,

especially when handling

larger quantities or there is a

significant splash risk.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemical-resistant gloves

should be worn. Inspect gloves

for integrity before each use

and dispose of contaminated

gloves properly.[4][5]

Body Protection Laboratory Coat

A standard flame-resistant lab

coat is required for all

laboratory work.[3][4]

Impervious Clothing/Apron
Recommended to prevent skin

contact.[4]

Respiratory Protection Chemical Fume Hood

All handling of 1-Allyl-3,5-

dimethylpyrazole should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[5]

Respirator If a fume hood is not available,

a NIOSH/MSHA-approved
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respirator with appropriate

cartridges should be used.[5]

Operational and Disposal Plans
Handling and Experimental Protocol

Preparation and Engineering Controls:

Before handling, ensure that a certified chemical fume hood is operational.

Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before introducing 1-Allyl-3,5-
dimethylpyrazole to the work area.

Ensure a spill kit with appropriate absorbent material (e.g., vermiculite, sand) is available.

[5]

Donning PPE:

Put on a flame-resistant lab coat, ensuring it is fully buttoned.

Don safety glasses with side shields or chemical goggles.

Wear appropriate chemical-resistant gloves.

Chemical Handling:

Conduct all weighing, transferring, and experimental procedures within the chemical fume

hood.

Avoid direct contact with the skin and eyes.

Keep the container tightly closed when not in use.

Store in a cool, well-ventilated place away from heat and ignition sources.[6]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Spill Management
Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation, preferably within a fume hood.[5]

Containment: Use an inert absorbent material such as vermiculite, sand, or earth to contain

the spill.[5]

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled container for hazardous waste.[5]

Decontamination: Decontaminate the spill area according to your institution's established

safety protocols.

Disposal Plan
The disposal of 1-Allyl-3,5-dimethylpyrazole must be carried out in strict accordance with all

federal, state, and local hazardous waste regulations.

Waste Identification: This compound should be managed as hazardous chemical waste.[5]

Containerization: Place waste into a compatible, sealed, and clearly labeled container. The

label must include the chemical name and "Hazardous Waste".[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC116705000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC116705000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC116705000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC116705000&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_3_Dimethylpyrazole_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_3_Dimethylpyrazole_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_3_Dimethylpyrazole_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b076960?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_3_Dimethylpyrazole_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_3_Dimethylpyrazole_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials like strong oxidizing

agents.[2][5]

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste management

facility. Provide the facility with all available information about the waste.[5] Do not attempt to

neutralize the chemical in the lab.

Visual Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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